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Compound of Interest

Compound Name: 4,5-Difluorophthalic anhydride

Cat. No.: B103473

This technical guide provides a comprehensive overview of 4,5-Difluorophthalic anhydride, a
key building block in the development of novel materials and therapeutics. Targeted at
researchers, scientists, and professionals in drug development, this document details the
molecule's fundamental properties, synthesis protocols, and significant applications.

Core Molecular Information

4,5-Difluorophthalic anhydride is an aromatic compound featuring a phthalic anhydride core
substituted with two fluorine atoms. These fluorine substitutions impart unique electronic
properties, making it a valuable intermediate in the synthesis of a variety of organic molecules.

Molecular Formula and Weight:

The chemical formula for 4,5-Difluorophthalic anhydride is CsH2F20s3.[1][2][3][4] Its molecular
weight is approximately 184.10 g/mol .[1][2][5]

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of 4,5-Difluorophthalic
anhydride is presented below for easy reference.

Table 1: Chemical and Physical Properties
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Property Value Source(s)
IUPAC Name 5,6-difluoro-2-benzofuran-1,3- 1]
dione

CAS Number 18959-30-3 [11[2]131[5]
Molecular Weight 184.10 g/mol [11[2][5]
Molecular Formula CsH2F203 [1112113114]
Melting Point 92-100 °C [2][3][6]
Boiling Point 321.2 £ 32.0 °C (Predicted) [31[6]
Density 0.975 - 1.658 g/cm3 [2][3][6]
Appearance Gray to white solid/crystals [31[7]
Storage Temperature 2-30°C [2]

Table 2: Spectroscopic Data
Spectroscopy Data Source(s)

1H NMR (CDCls, 400MHz)

o (ppm) 7.73 (t)

[7](8]

Infrared (IR)

3025 (m), 1877 (m), 1794 (vs),
1505 (s), 1220 (vs), 910 (s),
780 (rs) cm™1

[8]

Synthesis and Experimental Protocols

4,5-Difluorophthalic anhydride can be synthesized from its corresponding diacid through a

dehydration reaction. Below is a typical experimental protocol.

Protocol 1: Synthesis from 4,5-Difluorophthalic Acid

This procedure details the conversion of 4,5-difluorophthalic acid to 4,5-difluorophthalic

anhydride.
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e Reactants:
o 4,5-difluorophthalic acid
o Acetic anhydride

» Procedure:

o Suspend 4,5-difluorophthalic acid (139.5 mmol) in 90 ml of acetic anhydride in a reaction
flask.[8]

o Heat the mixture to reflux and maintain for 2 hours.[8]

o After the reaction is complete, evaporate the solvent to dryness to obtain the crude
product.[8]

e Yield: Approximately 95%.[8]

A logical workflow for the synthesis is illustrated in the diagram below.
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Synthesis Workflow of 4,5-Difluorophthalic Anhydride

( Start: 4,5-Difluorophthalic Acid )

'

( Add Acetic Anhydride )

Heat to Reflux (2 hours)

( Evaporate to Dryness )

End: Crude 4,5-Difluorophthalic Anhydride

Click to download full resolution via product page
Caption: Synthesis of 4,5-Difluorophthalic Anhydride.

Applications in Research and Development

4,5-Difluorophthalic anhydride serves as a versatile intermediate in the synthesis of various
high-value molecules, particularly in the fields of materials science and pharmaceuticals.

+ Organic Optoelectronics: It is a popular electron acceptor unit in the synthesis of non-
fullerene acceptor (A-D-A) organic small molecules for photovoltaic applications.[7]

¢ Drug Development:
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o PROTACs and Anticancer Agents: It is a key intermediate in the synthesis of proteolysis-
targeting chimeras (PROTACSs) and other potential anticancer agents.[9]

o Quinolone Antibacterials: It is a precursor in the synthesis of advanced quinolone
antibacterial agents.[9]

o Chemical Synthesis: This anhydride reacts with various nucleophiles to produce carboxylic
acid derivatives, such as phthalimides and dicarboxylic acids, which are building blocks in
the chemical, plastics, and agrochemical industries.[3][10]

The reaction pathway involving nucleophilic attack is a fundamental aspect of its utility.

General Reactivity of 4,5-Difluorophthalic Anhydride

[ 4,5-Difluorophthalic Anhydride ) * +

. . . Carboxylic Acid Derivatives
» [A"hyd”de Ring Opening (Phthalimides, Dicarboxylic Acids)

Nucleophile
(e.g., Amines, Thiosemicarbazide)

Click to download full resolution via product page

Caption: Nucleophilic reaction with 4,5-Difluorophthalic Anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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